(Z)-3-[1-(4-chlorophenyl)pyrazol-4-yl]-2-cyano-N-prop-2-enylprop-2-enamide

• IUPAC Name: (Z)-3-[1-(4-chlorophenyl)pyrazol-4-yl]-2-cyano-N-prop-2-enylprop-2-enamide
• InChI: InChI=1S/C16H13ClN4O/c1-2-7-19-16(22)13(9-18)8-12-10-20-21(11-12)15-5-3-14(17)4-6-15/h2-6,8,10-11H,1,7H2,(H,19,22)/b13-8-
• InChI Key: HYNKSGFJCDHXTI-JYRVWZFOSA-N
• Canonical SMILES: C=CCNC(=O)C(=CC1=CN(N=C1)C2=CC=C(C=C2)Cl)C#N
• Isomeric SMILES: C=CCNC(=O)/C(=C\C1=CN(N=C1)C2=CC=C(C=C2)Cl)/C#N
• Molecular Formula: C16H13ClN4O
• Molecular Weight: 312.75 g/mol

Description

The compound is a pyrazole derivative, which is a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. Pyrazoles are known for their diverse range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by a five-membered aromatic ring. The presence of the chlorophenyl group and the cyano group could influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions, including substitutions and additions, depending on the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some pyrazole derivatives are used as inhibitors for certain enzymes in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The study of pyrazole derivatives is an active area of research due to their wide range of biological activities. Future research could focus on developing new synthesis methods, studying their biological activities, and exploring their potential applications in medicine.